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Compound of Interest

Compound Name: 1-Chloroanthracene

Cat. No.: B1594150 Get Quote

This guide provides essential, step-by-step procedural guidance for the safe handling and

disposal of 1-Chloroanthracene, tailored for researchers, scientists, and drug development

professionals.

Hazard Assessment
1-Chloroanthracene is a polycyclic aromatic hydrocarbon (PAH) that exists as a solid.[1][2]

While some classifications under European regulations may not label it as a hazardous

substance, it is crucial to handle it with care due to potential risks.[1] Potential hazards include:

Irritation: May cause skin, eye, and respiratory tract irritation.[1][3]

Harmful if Exposed: May be harmful if inhaled, swallowed, or absorbed through the skin.[1]

Genetic Defects: A related isomer, 9-Chloroanthracene, is suspected of causing genetic

defects.[3][4]

Dust Formation: As a solid, it can form dust, which should be avoided.[1][5]

Personal Protective Equipment (PPE)
All personnel must use the following personal protective equipment when handling 1-
Chloroanthracene. The equipment should be inspected before use.
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[1][6]

Hand Protection Chemical-resistant Gloves

Dispose of contaminated

gloves after use in accordance

with good laboratory practices.

[1]

Body Protection Laboratory Coat / Coveralls

Wear appropriate protective

clothing to prevent skin

exposure.[4]

Respiratory Protection
NIOSH/CEN Approved

Respirator

Required when dust formation

is possible or when working

outside of a ventilated

enclosure. A particle filter is

recommended.[4][5]

Operational Plan: Safe Handling Protocol
3.1. Engineering Controls

Ventilation: Always handle 1-Chloroanthracene in a well-ventilated area.[3] Use a chemical

fume hood or provide appropriate exhaust ventilation where dust can be generated.[5]

3.2. Handling Procedure

Preparation: Ensure all necessary PPE is worn correctly before handling the chemical.

Weighing and Transfer: Conduct any weighing or transfer of the solid material in a manner

that minimizes dust generation.

Avoid Contact: Prevent contact with skin, eyes, and clothing.[3] Avoid breathing dust or

vapors.[1][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemsrc.com/en/cas/4985-70-0_899146.html
https://www.sigmaaldrich.com/HK/zh/sds/sigma/10580
https://www.chemsrc.com/en/cas/4985-70-0_899146.html
https://www.fishersci.com/store/msds?partNumber=AAL0109206&productDescription=9-CHLOROANTHRACENE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0109206&productDescription=9-CHLOROANTHRACENE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-chloroanthracene.pdf
https://www.benchchem.com/product/b1594150?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01092~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2014:49:39~~9-Chloroanthracene~~
https://www.chemicalbook.com/msds/1-chloroanthracene.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01092~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2014:49:39~~9-Chloroanthracene~~
https://www.chemsrc.com/en/cas/4985-70-0_899146.html
https://www.chemicalbook.com/msds/1-chloroanthracene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in the work

area.

Emergency Procedures
Emergency Scenario First Aid Response

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration. Seek

medical attention if symptoms occur.[4][5]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation persists, seek medical

attention.[3][4][5]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do. Seek medical attention.[3][4][5]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Seek medical attention if

symptoms occur.[1][3][5]

Spill

Avoid dust formation. Sweep up the spilled solid

and place it in a suitable, closed container for

disposal.[1][4][5]

Disposal Plan
Waste Collection: Collect surplus and non-recyclable 1-Chloroanthracene in a suitable,

closed container labeled for hazardous waste.[4][5]

Disposal Method: All waste, including contaminated packaging, must be disposed of via a

licensed disposal company.[1][5] Do not let the product enter drains.[1][6] Dispose of the

container as unused product.[5]
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Handling and Disposal Workflow for 1-
Chloroanthracene

1. Preparation
- Don PPE

- Verify Engineering Controls

2. Handling
- Weigh & Transfer in Hood

- Avoid Dust Generation

3. Use in Experiment

Spill Event

If Spill Occurs

Emergency First Aid
(Inhalation, Skin/Eye Contact)

If Exposure Occurs

4. Decontamination
- Clean Work Area

- Doff PPE

5. Waste Disposal
- Collect in Labeled Container
- Dispose via Licensed Vendor

Contain & Collect

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 1-Chloroanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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